Cas no 1249199-30-1 (Ethyl 5'-Fluoro-2'-Methylbenzoylacetate)

• Product Name: Ethyl 5'-Fluoro-2'-Methylbenzoylacetate
• CAS No: 1249199-30-1
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• MDL: MFCD07783537
• CID: 3162974
• PubChem ID: 62388934
• Update Time: 2025-07-17

Ethyl 5'-Fluoro-2'-Methylbenzoylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5'-Fluoro-2'-Methylbenzoylacetate
• 1249199-30-1
• Ethyl (3-fluoro-6-methylbenzoyl)acetate
• A1-12156
• AKOS011675824
• ethyl 3-(5-fluoro-2-methylphenyl)-3-oxopropanoate

• MDL： MFCD07783537
• Inchi： 1S/C12H13FO3/c1-3-16-12(15)7-11(14)10-6-9(13)5-4-8(10)2/h4-6H,3,7H2,1-2H3
• InChI Key： VGJUIZLAABNBIR-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 224.08487243Da
• Monoisotopic Mass: 224.08487243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 5'-Fluoro-2'-Methylbenzoylacetate

Ethyl 5'-Fluoro-2'-Methylbenzoylacetate (CAS No. 1249199-30-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5'-Fluoro-2'-Methylbenzoylacetate (CAS No. 1249199-30-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. This compound, characterized by its unique structural motifs, plays a pivotal role in the development of novel therapeutic agents targeting a range of diseases.

The molecular structure of Ethyl 5'-Fluoro-2'-Methylbenzoylacetate consists of a benzoylacetate moiety substituted with a fluoro group at the 5' position and a methyl group at the 2' position. This specific arrangement imparts distinct chemical properties that make it an invaluable building block in medicinal chemistry. The presence of the fluoro group, in particular, is well-documented for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles of drug candidates.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for fluorinated compounds due to their favorable pharmacological properties. Ethyl 5'-Fluoro-2'-Methylbenzoylacetate exemplifies this trend, as it serves as a precursor in the synthesis of fluorinated analogs of existing drugs and novel molecules with enhanced therapeutic efficacy. For instance, studies have demonstrated its utility in developing inhibitors of enzyme targets such as kinases and proteases, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of Ethyl 5'-Fluoro-2'-Methylbenzoylacetate is its role in the synthesis of small-molecule drugs that exhibit improved pharmacokinetic profiles. The fluoro group's electronic properties can influence both the solubility and lipophilicity of drug candidates, thereby optimizing their absorption, distribution, metabolism, and excretion (ADME) properties. This has been particularly relevant in the development of next-generation antiviral and anticancer agents where optimizing ADME parameters is crucial for achieving clinical success.

The compound's structural features also make it a valuable scaffold for designing molecules with enhanced binding affinity to biological targets. For example, modifications involving the fluoro and methyl substituents can fine-tune interactions with proteins such as receptors and enzymes, leading to more potent and selective drug candidates. Recent research has highlighted its application in developing novel antipsychotic agents, where fluorinated derivatives have shown improved efficacy and reduced side effects compared to their non-fluorinated counterparts.

The synthesis of Ethyl 5'-Fluoro-2'-Methylbenzoylacetate typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and fluorination techniques, are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore its importance as a key intermediate in modern pharmaceutical synthesis.

The growing interest in fluorinated compounds has also spurred innovation in synthetic chemistry, leading to the development of more efficient and sustainable methods for producing Ethyl 5'-Fluoro-2'-Methylbenzoylacetate. Green chemistry principles have been increasingly integrated into synthetic protocols to minimize waste and reduce environmental impact. Such advancements not only enhance the feasibility of large-scale production but also align with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion, Ethyl 5'-Fluoro-2'-Methylbenzoylacetate (CAS No. 1249199-30-1) represents a cornerstone in contemporary pharmaceutical research and development. Its unique structural features and versatile applications make it an indispensable intermediate for synthesizing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new frontiers in medicinal chemistry, compounds like Ethyl 5'-Fluoro-2'-Methylbenzoylacetate will undoubtedly play a pivotal role in shaping the future of drug discovery and development.